2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1-{[3-(trifluoromethyl)phenyl]methyl}-1H-indole

• IUPAC Name: 2-ethyl-5-[1-[[3-(trifluoromethyl)phenyl]methyl]indol-2-yl]-1,3,4-oxadiazole
• InChI: InChI=1S/C20H16F3N3O/c1-2-18-24-25-19(27-18)17-11-14-7-3-4-9-16(14)26(17)12-13-6-5-8-15(10-13)20(21,22)23/h3-11H,2,12H2,1H3
• InChI Key: DBEDCRNURHFFIP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(O1)C2=CC3=CC=CC=C3N2CC4=CC(=CC=C4)C(F)(F)F
• Molecular Formula: C20H16F3N3O
• Molecular Weight: 371.4 g/mol

Description

2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1-{[3-(trifluoromethyl)phenyl]methyl}-1H-indole, also known as 5-ethyl-1,3,4-oxadiazol-2-yl)-3-(trifluoromethyl)phenyl-1H-indole, is a heterocyclic compound belonging to the class of oxadiazoles. It is a synthetic molecule with a wide range of applications in scientific research. This compound has been extensively studied in the fields of medicinal chemistry, organic synthesis, and materials science. The main focus of

Scientific Research Applications

2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1-{[3-(trifluoromethyl)phenyl]methyl}-1H-indole,4-oxadiazol-2-yl)-3-(trifluoromethyl)phenyl-1H-indole has been extensively studied for its potential applications in medicinal chemistry, organic synthesis, and materials science. In medicinal chemistry, this compound has been studied for its potential anti-tumor, anti-inflammatory, and anti-bacterial activities. In organic synthesis, this compound has been studied for its potential applications in the synthesis of other heterocyclic compounds. In materials science, this compound has been studied for its potential applications in the synthesis of organic semiconductors and organic light-emitting diodes.

Mechanism of Action

The mechanism of action of 2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1-{[3-(trifluoromethyl)phenyl]methyl}-1H-indole,4-oxadiazol-2-yl)-3-(trifluoromethyl)phenyl-1H-indole is not yet fully understood. However, it is believed that this compound interacts with a variety of targets in the body to produce its desired effects. For example, it is believed that this compound binds to and activates the enzyme cyclooxygenase-2 (COX-2) which is involved in the production of inflammatory mediators. It is also believed that this compound binds to and inhibits the enzyme acetylcholinesterase (AChE) which is involved in the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1-{[3-(trifluoromethyl)phenyl]methyl}-1H-indole,4-oxadiazol-2-yl)-3-(trifluoromethyl)phenyl-1H-indole are not yet fully understood. However, it is believed that this compound has anti-tumor, anti-inflammatory, and anti-bacterial activities. It is also believed that this compound has the potential to inhibit the enzyme acetylcholinesterase (AChE) which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, this compound has been shown to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1-{[3-(trifluoromethyl)phenyl]methyl}-1H-indole,4-oxadiazol-2-yl)-3-(trifluoromethyl)phenyl-1H-indole in laboratory experiments is its availability. This compound is readily available from chemical suppliers and can be synthesized in the laboratory. However, one of the limitations of using this compound in laboratory experiments is its toxicity. This compound is toxic and should be handled with care.

Future Directions

The potential future directions for 2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1-{[3-(trifluoromethyl)phenyl]methyl}-1H-indole,4-oxadiazol-2-yl)-3-(trifluoromethyl)phenyl-1H-indole include further research into its mechanism of action, its potential applications in medicinal chemistry, organic synthesis, and materials science, and its potential use in the synthesis of other heterocyclic compounds. In addition, further research should be conducted into the biochemical and physiological effects of this compound, as well as its potential toxicity. Finally, further research should be conducted into the potential advantages and limitations of using this compound in laboratory experiments.

Synthesis Methods

The synthesis of 2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1-{[3-(trifluoromethyl)phenyl]methyl}-1H-indole,4-oxadiazol-2-yl)-3-(trifluoromethyl)phenyl-1H-indole is carried out through a multi-step process. The first step involves the condensation of 2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1-{[3-(trifluoromethyl)phenyl]methyl}-1H-indole,4-oxadiazol-2-yl chloride with 3-(trifluoromethyl)phenylmagnesium bromide in the presence of a base to form the desired product. The second step involves the deprotection of the indole ring by treatment with aqueous hydrochloric acid. The third step involves the oxidation of the indole ring using a strong oxidizing agent such as chromium trioxide. The final step involves the purification of the product by recrystallization.